Cas no 1805971-12-3 (6-Chloro-2-cyano-3-(difluoromethyl)pyridine-4-acetic acid)

6-Chloro-2-cyano-3-(difluoromethyl)pyridine-4-acetic acid is a versatile pyridine derivative with significant applications in pharmaceutical and agrochemical synthesis. Its structure features a chloro substituent at the 6-position, a cyano group at the 2-position, and a difluoromethyl group at the 3-position, enhancing its reactivity and selectivity in chemical transformations. The acetic acid moiety at the 4-position further increases its utility as a building block for carboxylate-based modifications. This compound is particularly valued for its potential as an intermediate in the development of biologically active molecules, offering stability and functional group compatibility under diverse reaction conditions. Its precise structural attributes make it suitable for targeted synthetic applications.

6-Chloro-2-cyano-3-(difluoromethyl)pyridine-4-acetic acid structure

1805971-12-3 structure

Product Name:6-Chloro-2-cyano-3-(difluoromethyl)pyridine-4-acetic acid

CAS No:1805971-12-3

MF:C₉H₅ClF₂N₂O₂

MW:246.598007917404

CID:4869033

Update Time:2025-08-05

6-Chloro-2-cyano-3-(difluoromethyl)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

- 6-Chloro-2-cyano-3-(difluoromethyl)pyridine-4-acetic acid
- Inchi： 1S/C9H5ClF2N2O2/c10-6-1-4(2-7(15)16)8(9(11)12)5(3-13)14-6/h1,9H,2H2,(H,15,16)
- InChI Key： PVACQKPXVAKJGV-UHFFFAOYSA-N
- SMILES： ClC1=CC(CC(=O)O)=C(C(C#N)=N1)C(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 318
XLogP3: 1.9
Topological Polar Surface Area: 74

6-Chloro-2-cyano-3-(difluoromethyl)pyridine-4-acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029050752-1g	6-Chloro-2-cyano-3-(difluoromethyl)pyridine-4-acetic acid	1805971-12-3	97%	1g	$1,504.90	2022-04-01

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Additional information on 6-Chloro-2-cyano-3-(difluoromethyl)pyridine-4-acetic acid

6-Chloro-2-cyano-3-(difluoromethyl)pyridine-4-acetic acid: A Comprehensive Overview

6-Chloro-2-cyano-3-(difluoromethyl)pyridine-4-acetic acid, identified by the CAS number 1805971-12-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyridine ring with substituents that confer it with distinct chemical properties. The molecule's structure includes a chlorine atom at position 6, a cyano group at position 2, a difluoromethyl group at position 3, and an acetic acid moiety at position 4 of the pyridine ring. These substituents not only influence the compound's chemical reactivity but also play a crucial role in its potential applications.

The synthesis of 6-Chloro-2-cyano-3-(difluoromethyl)pyridine-4-acetic acid involves a series of well-defined organic reactions. The starting material is typically a pyridine derivative, which undergoes substitution, addition, and oxidation reactions to introduce the desired functional groups. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact of production processes. Researchers have also explored the use of microwave-assisted synthesis and continuous flow reactors to optimize the preparation of this compound.

The chemical properties of CAS No. 1805971-12-3 are heavily influenced by its functional groups. The pyridine ring is aromatic and electron-deficient due to the electronegative substituents, making it susceptible to nucleophilic attack in certain reaction conditions. The cyano group at position 2 acts as an electron-withdrawing group, further enhancing the electrophilicity of the pyridine ring. The difluoromethyl group at position 3 introduces steric hindrance and additional electron-withdrawing effects, which can modulate the reactivity of the molecule in various chemical transformations.

In terms of applications, 6-Chloro-2-cyano-3-(difluoromethyl)pyridine-4-acetic acid has shown promise in several areas. In pharmacology, this compound has been investigated for its potential as a drug candidate due to its ability to interact with specific biological targets. Recent studies have demonstrated its activity against certain enzymes and receptors, suggesting its potential role in the treatment of diseases such as cancer and inflammation. Additionally, this compound has been explored for its use in agrochemicals, where it exhibits activity against plant pathogens.

The acetic acid moiety at position 4 of the pyridine ring contributes to the compound's solubility and bioavailability, making it more suitable for biological applications. Researchers have also studied the effects of modifying this moiety on the compound's pharmacokinetic properties, leading to insights into optimizing its therapeutic potential.

In conclusion, CAS No. 1805971-12-3, or 6-Chloro-2-cyano-3-(difluoromethyl)pyridine-4-acetic acid, is a versatile compound with a wide range of applications in organic chemistry and pharmacology. Its unique structure and functional groups make it an attractive candidate for further research and development in various fields.